Cas no 78393-18-7 (Cyclotrisiloxane, hexakis(1,1-dimethylethyl)-)

• Product Name: Cyclotrisiloxane, hexakis(1,1-dimethylethyl)-
• CAS No: 78393-18-7
• MF: C₂₄H₅₄O₃Si₃
• MW: 474.940270900726
• CID: 534569
• PubChem ID: 634487
• Update Time: 2025-04-19

Cyclotrisiloxane, hexakis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclotrisiloxane, hexakis(1,1-dimethylethyl)-
• 2,2,4,4,6,6-hexatert-butyl-1,3,5,2,4,6-trioxatrisilinane
• DTXSID20348294
• SCHEMBL11117854
• JJVBZRJJLKKWQD-UHFFFAOYSA-N
• 78393-18-7
• 2,2,4,4,6,6-Hexatert-butyl-1,3,5,2,4,6-trioxatrisilinane #
• 2,2,4,4,6,6-hexa-t-butylcyclotrisiloxane
• Hexa-t-butylcyclotrisiloxane

• Inchi： 1S/C24H54O3Si3/c1-19(2,3)28(20(4,5)6)25-29(21(7,8)9,22(10,11)12)27-30(26-28,23(13,14)15)24(16,17)18/h1-18H3
• InChI Key： JJVBZRJJLKKWQD-UHFFFAOYSA-N
• SMILES： [Si]1(C(C)(C)C)(C(C)(C)C)O[Si](C(C)(C)C)(C(C)(C)C)O[Si](C(C)(C)C)(C(C)(C)C)O1

Computed Properties

• Exact Mass: 474.33807518g/mol
• Monoisotopic Mass: 474.33807518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų